Cas no 1099653-92-5 (4-(3-bromo-4-fluorophenyl)butan-2-amine)

4-(3-Bromo-4-fluorophenyl)butan-2-amine is a halogenated aromatic amine with a butan-2-amine side chain, offering versatile reactivity for synthetic applications. The bromo and fluoro substituents on the phenyl ring enhance its utility as a building block in pharmaceutical and agrochemical synthesis, enabling selective cross-coupling and nucleophilic substitution reactions. The amine functionality provides a handle for further derivatization, such as reductive amination or peptide coupling. Its well-defined structure and stability under standard conditions make it suitable for use in medicinal chemistry research, particularly in the development of bioactive molecules. The compound’s balanced lipophilicity and electronic properties contribute to its effectiveness in structure-activity relationship studies.
4-(3-bromo-4-fluorophenyl)butan-2-amine structure
1099653-92-5 structure
Product Name:4-(3-bromo-4-fluorophenyl)butan-2-amine
CAS No:1099653-92-5
MF:C10H13BrFN
MW:246.119325399399
CID:6134691
PubChem ID:43370428
Update Time:2025-06-27

4-(3-bromo-4-fluorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(3-bromo-4-fluorophenyl)butan-2-amine
    • AKOS006026938
    • 1099653-92-5
    • EN300-1913858
    • Inchi: 1S/C10H13BrFN/c1-7(13)2-3-8-4-5-10(12)9(11)6-8/h4-7H,2-3,13H2,1H3
    • InChI Key: ZVGKAGLJVKRCHO-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)CCC(C)N)F

Computed Properties

  • Exact Mass: 245.02154g/mol
  • Monoisotopic Mass: 245.02154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26Ų

4-(3-bromo-4-fluorophenyl)butan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1913858-0.05g
4-(3-bromo-4-fluorophenyl)butan-2-amine
1099653-92-5
0.05g
$587.0 2023-09-17
Enamine
EN300-1913858-0.1g
4-(3-bromo-4-fluorophenyl)butan-2-amine
1099653-92-5
0.1g
$615.0 2023-09-17
Enamine
EN300-1913858-0.25g
4-(3-bromo-4-fluorophenyl)butan-2-amine
1099653-92-5
0.25g
$642.0 2023-09-17
Enamine
EN300-1913858-0.5g
4-(3-bromo-4-fluorophenyl)butan-2-amine
1099653-92-5
0.5g
$671.0 2023-09-17
Enamine
EN300-1913858-1.0g
4-(3-bromo-4-fluorophenyl)butan-2-amine
1099653-92-5
1g
$1142.0 2023-05-31
Enamine
EN300-1913858-2.5g
4-(3-bromo-4-fluorophenyl)butan-2-amine
1099653-92-5
2.5g
$1370.0 2023-09-17
Enamine
EN300-1913858-5.0g
4-(3-bromo-4-fluorophenyl)butan-2-amine
1099653-92-5
5g
$3313.0 2023-05-31
Enamine
EN300-1913858-10.0g
4-(3-bromo-4-fluorophenyl)butan-2-amine
1099653-92-5
10g
$4914.0 2023-05-31
Enamine
EN300-1913858-1g
4-(3-bromo-4-fluorophenyl)butan-2-amine
1099653-92-5
1g
$699.0 2023-09-17
Enamine
EN300-1913858-5g
4-(3-bromo-4-fluorophenyl)butan-2-amine
1099653-92-5
5g
$2028.0 2023-09-17

Additional information on 4-(3-bromo-4-fluorophenyl)butan-2-amine

Introduction to 4-(3-bromo-4-fluorophenyl)butan-2-amine (CAS No. 1099653-92-5)

4-(3-bromo-4-fluorophenyl)butan-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This molecule, identified by the Chemical Abstracts Service Number (CAS No.) 1099653-92-5, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromo and fluoro substituents on the aromatic ring, coupled with an amine functional group at the butyl chain, imparts distinct reactivity and binding properties that make it a valuable scaffold for medicinal chemistry investigations.

The compound’s structure, featuring a 4-(3-bromo-4-fluorophenyl)butan-2-amine core, positions it as a versatile intermediate in synthetic chemistry. The bromo group at the 3-position of the phenyl ring enhances electrophilic aromatic substitution reactions, while the fluoro group at the 4-position influences electronic properties and metabolic stability. These features are particularly advantageous in designing molecules with optimized pharmacokinetic profiles. Recent advancements in drug discovery have highlighted the importance of such multifunctional scaffolds in addressing complex diseases.

In the context of contemporary pharmaceutical research, 4-(3-bromo-4-fluorophenyl)butan-2-amine has been explored for its potential in modulating biological pathways associated with inflammation, cancer, and neurodegenerative disorders. The amine moiety at the butyl chain serves as a key pharmacophore, enabling interactions with various target proteins and enzymes. Studies have demonstrated that derivatives of this compound exhibit promising activities in preclinical models, suggesting their utility as lead compounds for further optimization.

One of the most compelling aspects of 4-(3-bromo-4-fluorophenyl)butan-2-amine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases. The structural features of this compound allow for selective binding to specific kinase domains, thereby inhibiting aberrant signaling cascades. For instance, modifications to the 4-(3-bromo-4-fluorophenyl)butan-2-amine backbone have yielded derivatives with enhanced potency and selectivity against tyrosine kinases, which are pivotal targets in oncology.

Furthermore, the influence of halogen substituents on drug design cannot be overstated. The bromo and fluoro groups not only modify electronic properties but also impact metabolic stability and membrane permeability. These attributes are critical for achieving desirable pharmacokinetic profiles, including oral bioavailability and resistance to enzymatic degradation. The latest research indicates that compounds incorporating such halogenated aromatic systems exhibit improved pharmacological properties compared to their non-halogenated counterparts.

The synthetic methodologies for preparing 4-(3-bromo-4-fluorophenyl)butan-2-amine have also seen significant progress. Modern synthetic routes leverage transition metal catalysis and palladium-mediated cross-coupling reactions to construct the desired framework efficiently. These advances have not only streamlined production but also enabled access to a broader range of structural analogs for medicinal chemistry investigations. The ability to rapidly generate and evaluate numerous derivatives is essential for accelerating drug discovery efforts.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in identifying promising candidates derived from 4-(3-bromo-4-fluorophenyl)butan-2-amine. By leveraging high-throughput virtual screening techniques, researchers can rapidly assess binding affinities and interactions with biological targets. This approach has been particularly effective in identifying novel scaffolds that exhibit high affinity for protein targets while minimizing off-target effects.

The future directions for research involving 4-(3-bromo-4-fluorophenyl)butan-2-amine are multifaceted. Efforts are underway to explore its potential in treating neurological disorders by targeting specific receptors or ion channels modulated by amine-containing compounds. Additionally, studies are focusing on optimizing synthetic routes to enhance scalability and sustainability, ensuring that these valuable intermediates can be produced efficiently on an industrial scale.

In conclusion, 4-(3-bromo-4-fluorophenyl)butan-2-amine (CAS No. 1099653-92-5) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for medicinal chemistry applications, particularly in kinase inhibition and other pharmacological interventions. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will remain at the forefront of drug discovery efforts.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd